Cas no 1127-08-8 (CYCLOHEXANE-1,1-DICARBOXYLIC ACID)

CYCLOHEXANE-1,1-DICARBOXYLIC ACID Properties

Names and Identifiers

• CYCLOHEXANE-1,1-DICARBOXYLIC ACID
• 1,1-Cyclohexanedicarboxylic acid
• 1-carboxy-1-cyclohexane-acetic acid
• cyclohexanedicarboxylic acid
• cyclohexane-dicarboxylic ester
• cyclohexanoic carboxylic acid
• L4CNN75YH2
• AKOS005254791
• MS-20064
• cyclohexane-1,1-dicarboxylate;hydron
• 1,1-CYCLOHEXANEDICARBOXYLATE
• FT-0633375
• BAA12708
• MFCD00094668
• UNII-L4CNN75YH2
• SCHEMBL25741
• 4,4'-CYCLOHEXANOIC ACID
• SY298611
• 1127-08-8
• DTXSID40150139
• D97450
• QYQADNCHXSEGJT-UHFFFAOYSA-N
• CS-0098972
• Cyclohexane-1,1-dicarboxylic acid, 97%
• cyclohexane dicarboxylic acid
• Cyclohexanedicarboxylic acid
• DTXCID1072630
• STL554489
• BBL100695
• DB-041114
• Cyclohexane-1,1-dicarboxylic acid
• 1,1-cyclohexanedicarboxylic acid
• +Expand

• MDL： MFCD00094668
• InChIKey： QYQADNCHXSEGJT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O4/c9-6(10)8(7(11)12)4-2-1-3-5-8/h1-5H2,(H,9,10)(H,11,12)
• SMILES： C1CCC(CC1)(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 172.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.073559
• Heavy Atom Count: 12
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.10610
• PSA: 74.60000
• Refractive Index: 1.527
• Boiling Point: 375.4±25.0 °C at 760 mmHg
• Melting Point: 175-179 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 195.0±19.7 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.3±0.1 g/cm3

CYCLOHEXANE-1,1-DICARBOXYLIC ACID Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Instruction： 26-36/37-45
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT

CYCLOHEXANE-1,1-DICARBOXYLIC ACID Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%